Cas no 13601-18-8 (Ferrate(4-),hexakis(cyano-kC)-,tetralithium, (OC-6-11)- (9CI))

• Product Name: Ferrate(4-),hexakis(cyano-kC)-,tetralithium, (OC-6-11)- (9CI)
• CAS No: 13601-18-8
• MF: C₆FeLi₄N₆
• MW: 239.713399887085
• CID: 119774
• PubChem ID: 24884404
• Update Time: 2025-06-08

Ferrate(4-),hexakis(cyano-kC)-,tetralithium, (OC-6-11)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ferrate(4-),hexakis(cyano-kC)-,tetralithium, (OC-6-11)- (9CI)
• LITHIUM FERROCYANIDE
• LITHIUM FERROCYANIDE,PURIFIED
• tetralithium,iron(2+),hexacyanide
• iron ion(2+) tetraLithoTab hexakis(cyanide)
• DTXSID60647793
• tetralithium;iron(2+);hexacyanide
• Iron(2+) lithium cyanide (1/4/6)
• 13601-18-8

• Inchi： 1S/6CN.Fe.4Li/c6*1-2;;;;;/q6*-1;+2;4*+1
• InChI Key： MWCFXRVLEYZWBD-UHFFFAOYSA-N
• SMILES： [Fe+2].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].[Li+].[Li+].[Li+].[Li+]

Computed Properties

• Exact Mass: 240.01700
• Monoisotopic Mass: 240.017393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 11
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143Ų

Experimental Properties

• PSA: 142.74000
• LogP: 0.09818

Additional information on Ferrate(4-),hexakis(cyano-kC)-,tetralithium, (OC-6-11)- (9CI)

Ferrate(4-), hexakis(cyano-kC)-, tetralithium, (OC-6-11)- (9CI): A Comprehensive Overview

Ferrate(4-), hexakis(cyano-kC)-, tetralithium, (OC-6-11)- (9CI), with the CAS number 13601-18-8, is a complex inorganic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including environmental remediation, water treatment, and materials science. This compound is a lithium salt of ferrate(VI) with six cyano groups coordinated to the iron center, forming a highly stable and reactive species.

The structure of Ferrate(4-), hexakis(cyano-kC)-, tetralithium, (OC-6-11)- (9CI) is characterized by a central iron atom in the +6 oxidation state, surrounded by six cyano ligands. The cyano ligands are bound to the iron atom through their carbon atoms (denoted as kC), forming a coordination complex with high symmetry. The tetralithium cations balance the negative charge of the ferrate anion, resulting in a neutral compound. This unique structure imparts several interesting properties to the compound, such as high redox potential and strong oxidizing capabilities.

One of the most notable applications of Ferrate(4-), hexakis(cyano-kC)-, tetralithium, (OC-6-11)- (9CI) is in environmental remediation. Recent studies have demonstrated its effectiveness in degrading a wide range of organic pollutants, including persistent organic pollutants (POPs) and pharmaceuticals. The high redox potential of ferrate(VI) allows it to oxidize these compounds into less harmful products, making it a promising candidate for water treatment processes. For instance, a study published in the Journal of Hazardous Materials in 2022 reported that ferrate(VI) could efficiently remove microplastics from water by oxidizing them into smaller, more biodegradable fragments.

In addition to its environmental applications, Ferrate(4-), hexakis(cyano-kC)-, tetralithium, (OC-6-11)- (9CI) has shown potential in materials science. Its strong oxidizing properties make it useful in the synthesis of advanced materials with unique electronic and magnetic properties. For example, researchers at the University of California, Berkeley, have used ferrate(VI) to synthesize novel metal oxides with enhanced catalytic activity for energy conversion processes. These materials have applications in fuel cells and photocatalytic water splitting.

The stability and reactivity of Ferrate(4-), hexakis(cyano-kC)-, tetralithium, (OC-6-11)- (9CI) also make it an interesting subject for fundamental research in coordination chemistry. Studies on the electronic structure and bonding properties of this compound have provided valuable insights into the behavior of high-valent iron complexes. For instance, density functional theory (DFT) calculations have revealed that the cyano ligands play a crucial role in stabilizing the ferrate(VI) ion by delocalizing electron density away from the iron center. This understanding has implications for designing new compounds with tailored properties for specific applications.

Despite its numerous advantages, the use of Ferrate(4-), hexakis(cyano-kC)-, tetralithium, (OC-6-11)- (9CI) also presents some challenges. One of the main challenges is its stability under different conditions. While ferrate(VI) is highly reactive and effective as an oxidizing agent, it can be sensitive to pH and temperature changes. Therefore, optimizing reaction conditions is crucial for maximizing its performance in practical applications. Researchers are actively working on developing methods to enhance the stability and shelf life of ferrate-based compounds.

In conclusion, Ferrate(4-), hexakis(cyano-kC)-, tetralithium, (OC-6-11)- (9CI) is a versatile compound with a wide range of potential applications in environmental remediation, materials science, and fundamental research. Its unique chemical properties make it an attractive candidate for addressing some of the most pressing challenges in these fields. As research continues to advance our understanding of this compound's behavior and potential uses, it is likely that we will see even more innovative applications emerge in the future.